Cas no 130552-00-0 (Oxazol-2-yl(phenyl)methanol)

• Product Name: Oxazol-2-yl(phenyl)methanol
• CAS No: 130552-00-0
• Molecular Formula: C₁₀H₉NO₂
• Molecular Weight: 175.18396
• CID: 134685
• PubChem ID: 24882948

Oxazol-2-yl(phenyl)methanol Properties

Names and Identifiers

• Oxazol-2-yl(phenyl)methanol
• 1,3-oxazol-2-yl(phenyl)methanol
• 2-Oxazolemethanol, a-phenyl-
• PenitremA
• 638544_ALDRICH
• AK-57406
• CTK8E6322
• I14-35656
• Oxazol-2-yl-phenylmethanol
• SureCN474256
• A-PHENYL-2-OXAZOLEMETHANOL 97
• Oxazolidone-2-Yl-Phenylmethanol
• AKOS015912399
• DTXSID60445650
• FT-0706571
• 2-Oxazolemethanol,a-phenyl-
• Oxazol-2-yl-phenylmethanol, 97%
• SCHEMBL474256
• (1,3-oxazol-2-yl)(phenyl)methanol
• J-005827
• 130552-00-0
• DA-12799

• MDL： MFCD05865215
• InChIKey： WINHVVCCDHHBNG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO2/c12-9(10-11-6-7-13-10)8-4-2-1-3-5-8/h1-7,9,12H
• SMILES： O1C=CN=C1C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.063328530g/mol
• Heavy Atom Count: 13
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• LogP: 1.75630
• PSA: 46.26000
• Refractive Index: 1.578
• Boiling Point: 309.124°C at 760 mmHg
• Melting Point: 88-92 °C (lit.)
• Flash Point: 140.754°C
• Density: 1.224

Oxazol-2-yl(phenyl)methanol Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26-S36
• Risk Phrases：R22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Risk Phrases： 22-36
• Signal Word：Warning

Oxazol-2-yl(phenyl)methanol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives